molecular formula C8H9N3 B8542225 4-Hydrazinyl-3-methylbenzonitrile

4-Hydrazinyl-3-methylbenzonitrile

Cat. No. B8542225
M. Wt: 147.18 g/mol
InChI Key: NSOPFYGCXYGKKW-UHFFFAOYSA-N
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Description

4-Hydrazinyl-3-methylbenzonitrile is a useful research compound. Its molecular formula is C8H9N3 and its molecular weight is 147.18 g/mol. The purity is usually 95%.
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properties

Product Name

4-Hydrazinyl-3-methylbenzonitrile

Molecular Formula

C8H9N3

Molecular Weight

147.18 g/mol

IUPAC Name

4-hydrazinyl-3-methylbenzonitrile

InChI

InChI=1S/C8H9N3/c1-6-4-7(5-9)2-3-8(6)11-10/h2-4,11H,10H2,1H3

InChI Key

NSOPFYGCXYGKKW-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)C#N)NN

Origin of Product

United States

Synthesis routes and methods

Procedure details

Hydrazine monohydrate (180 mL) was added to 4-fluoro-3-methylbenzonitrile (5.0 g), followed by stirring at 100° C. for 4 hr. Water was added to the reaction solution, and the precipitate was collected by filtration and was dried under reduced pressure to obtain compound (154a) (4.33 g, 79%).
Quantity
180 mL
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reactant
Reaction Step One
Quantity
5 g
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reactant
Reaction Step One
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0 (± 1) mol
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Reaction Step Two
Yield
79%

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